Cas no 61777-09-1 (Benzene, (1,2-dimethyl-2-butenyl)-)

61777-09-1 structure
Product name:Benzene, (1,2-dimethyl-2-butenyl)-
Benzene, (1,2-dimethyl-2-butenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (1,2-dimethyl-2-butenyl)-
- 3-methylpent-3-en-2-ylbenzene
- (3-Methylpent-3-en-2-yl)benzene
- DTXSID50814139
- 61777-09-1
-
- Inchi: InChI=1S/C12H16/c1-4-10(2)11(3)12-8-6-5-7-9-12/h4-9,11H,1-3H3
- InChI Key: WMWZPNIKDTUKNB-UHFFFAOYSA-N
- SMILES: CC=C(C)C(C)C1=CC=CC=C1
Computed Properties
- Exact Mass: 160.12528
- Monoisotopic Mass: 160.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, (1,2-dimethyl-2-butenyl)- Related Literature
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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5. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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